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Compound of Interest

Compound Name: 4-(Trifluoromethyl)thiophenol

Cat. No.: B1295252

An In-Depth Technical Guide to 4-(Trifluoromethyl)thiophenol: Structure, Synthesis, and
Applications in Modern Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)thiophenol
(CAS No. 825-83-2), a critical fluorinated building block in contemporary organic synthesis. We
will delve into its unique molecular architecture, exploring the profound influence of the
trifluoromethyl group on the compound's physicochemical properties and reactivity. This guide
will detail established synthetic methodologies, present key spectroscopic and physical data,
and elucidate its pivotal role as an intermediate in the development of novel pharmaceuticals
and agrochemicals. The content herein is curated to provide researchers and drug
development professionals with the foundational knowledge and practical insights required to
effectively utilize this versatile reagent in their work.

Introduction: The Significance of Fluorine in
Chemical Design

The strategic incorporation of fluorine atoms or fluorine-containing moieties into organic
molecules has become a cornerstone of modern chemical innovation.[1] Among these, the
trifluoromethyl (-CF3) group is particularly noteworthy for its ability to impart unique and often
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highly desirable physicochemical and biological properties.[2] 4-(Trifluoromethyl)thiophenol,
a halogenated aromatic organosulfur compound, stands as a testament to the power of this
strategy.[3] Its molecular architecture, which combines a reactive thiol functionality with a
potent electron-withdrawing trifluoromethyl group, makes it an invaluable intermediate for
introducing the trifluoromethyl moiety into a wide array of target molecules.[1][3] This guide will
explore the fundamental chemistry of this compound and its applications in cutting-edge
research.

Molecular Structure and Physicochemical
Properties

The molecular structure of 4-(Trifluoromethyl)thiophenol is central to its reactivity and utility.
The molecule consists of a benzene ring substituted with a thiol (-SH) group and a
trifluoromethyl (-CF3) group at the para position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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